Cas no 2172526-19-9 (5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172526-19-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6280390
• PubChem ID: 165734593
• Update Time: 2025-10-30

5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594858
• 2172526-19-9

• Inchi： 1S/C10H15N3O/c1-7(2)13-10(5-8-3-4-8)9(6-14)11-12-13/h6-8H,3-5H2,1-2H3
• InChI Key： AJSZKSNCLUPPSI-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC2CC2)N(C(C)C)N=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172526-19-9)

The compound 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172526-19-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its triazole core and aldehyde functional group, has garnered attention due to its structural complexity and potential biological activities. The presence of a cyclopropylmethyl substituent and a propan-2-yl group at the 1-position of the triazole ring introduces unique steric and electronic properties that make this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in triazole derivatives as pharmacophores due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality in this compound not only serves as a reactive site for further chemical modifications but also contributes to its potential as a precursor in the synthesis of more complex molecules. The combination of these features makes 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde an intriguing subject for both academic research and industrial applications.

One of the most compelling aspects of this compound is its structural diversity. The cyclopropylmethyl group introduces a rigid three-membered ring that can influence the conformation and reactivity of the molecule. This rigidity can be particularly advantageous in drug design, as it can help to stabilize the binding interactions with biological targets. Additionally, the propan-2-yl substituent provides an additional degree of freedom in terms of molecular orientation and can be tailored to optimize binding affinity.

The triazole ring itself is known for its stability and versatility in medicinal chemistry. It is a common motif in many bioactive compounds and has been successfully incorporated into drugs targeting various diseases. The aldehyde group at the 4-position of the triazole ring further enhances the compound's potential utility by allowing for condensation reactions with nucleophiles such as amines or hydrazines. These reactions can lead to the formation of Schiff bases or hydrazones, which are known to exhibit a broad spectrum of biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. A notable example is the development of triazole-based antifungal agents that have shown efficacy against resistant strains of fungi. The structural features of 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde align well with these findings, suggesting that it may have similar applications in combating microbial infections.

Moreover, the compound's aldehyde functionality opens up possibilities for further derivatization into more complex molecules. For instance, it can be used to synthesize Schiff bases or hydrazones that have been reported to exhibit antitumor properties. These derivatives can be explored through both computational modeling and experimental synthesis to identify lead compounds with enhanced biological activity.

The synthesis of 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. One potential synthetic route involves the condensation of cyclopropylmethyl propargyl ether with propionaldehyde under acidic conditions to form the triazole ring. Subsequent functionalization at the 4-position with an aldehyde group would complete the structure. This approach leverages well-established organic transformations while introducing novel substituents that enhance molecular complexity.

In conclusion, 5-(cyclopropylmethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172526-19-9) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of a triazole core, aldehyde functionality, cyclopropylmethyl substituent, and propan-2-yl group makes it an attractive candidate for further investigation into its biological activities and synthetic applications. As research in heterocyclic chemistry continues to advance, compounds like this one will play a crucial role in discovering new therapeutic agents.